Cas no 1221791-65-6 (Methyl 2,3,5-trichloroisonicotinate)

• Product Name: Methyl 2,3,5-trichloroisonicotinate
• CAS No: 1221791-65-6
• MF: C₇H₄Cl₃NO₂
• MW: 240.471158981323
• CID: 1027185
• PubChem ID: 50853164
• Update Time: 2025-11-01

Methyl 2,3,5-trichloroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3,5-trichloroisonicotinate
• Methyl 2,3,5-trichloroisonicotite
• ANW-55391
• CTK6I8639
• methyltrichloroisonicotinate
• MolPort-009-195-579
• SBB099309
• Methyl2,3,5-trichloroisonicotinate
• DTXSID80678882
• E84343
• AE-0225
• AKOS005071671
• WYB79165
• 1221791-65-6
• methyl 2,3,5-trichloropyridine-4-carboxylate

• MDL： MFCD14584804
• Inchi： 1S/C7H4Cl3NO2/c1-13-7(12)4-3(8)2-11-6(10)5(4)9/h2H,1H3
• InChI Key： CRSDEIIJMVDXIW-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=C(C=1C(=O)OC)Cl)Cl

Computed Properties

• Exact Mass: 238.931
• Monoisotopic Mass: 238.931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 2.9

Methyl 2,3,5-trichloroisonicotinate Security Information

• HazardClass：IRRITANT

Additional information on Methyl 2,3,5-trichloroisonicotinate

Comprehensive Overview of Methyl 2,3,5-trichloroisonicotinate (CAS No. 1221791-65-6): Properties, Applications, and Industry Insights

Methyl 2,3,5-trichloroisonicotinate (CAS No. 1221791-65-6) is a specialized chlorinated pyridine derivative with significant relevance in agrochemical and pharmaceutical research. This compound, characterized by its ester functional group and trichlorinated pyridine ring, has garnered attention for its unique structural properties and potential applications. As industries increasingly focus on sustainable chemistry and high-performance intermediates, understanding this molecule's role becomes critical.

The molecular structure of Methyl 2,3,5-trichloroisonicotinate features a nicotinic acid backbone modified with chlorine atoms at the 2, 3, and 5 positions, coupled with a methyl ester moiety. This configuration enhances its reactivity in cross-coupling reactions, making it valuable for synthesizing crop protection agents or bioactive molecules. Recent studies highlight its utility in developing next-generation fungicides, aligning with the global demand for eco-friendly pest control solutions.

In pharmaceutical contexts, CAS 1221791-65-6 serves as a versatile building block for heterocyclic compounds. Researchers explore its potential in drug discovery pipelines, particularly for targeting enzyme inhibition. Its lipophilicity and electron-withdrawing effects from chlorine substituents contribute to optimized bioavailability in lead optimization stages. These attributes resonate with trending searches like "chloropyridines in medicinal chemistry" or "improving drug solubility."

Synthetic methodologies for Methyl 2,3,5-trichloroisonicotinate often involve catalytic chlorination followed by esterification. Innovations in green chemistry have spurred interest in solvent-free or microwave-assisted synthesis to reduce environmental impact—a topic frequently queried in organic synthesis forums. Analytical techniques like HPLC-MS and NMR spectroscopy ensure purity, addressing quality concerns raised in GMP manufacturing discussions.

Market trends indicate growing applications of halogenated pyridines in electronic materials, particularly for OLED precursors. While CAS 1221791-65-6 is primarily researched for agrochemicals, its conjugated system sparks curiosity in material science communities. This interdisciplinary potential aligns with search queries such as "pyridine derivatives in optoelectronics," demonstrating the compound's expanding scope.

Regulatory perspectives emphasize proper handling due to its reactive halogen groups, though it remains outside restricted categories. Safety data sheets recommend standard laboratory precautions, reflecting broader industry priorities around chemical stewardship. As sustainability drives innovation, biodegradability studies of such compounds gain traction—a hotspot in environmental chemistry research.

Future directions for Methyl 2,3,5-trichloroisonicotinate may include catalytic hydrogenation to access dechlorinated analogs or nanoparticle conjugation for targeted delivery systems. Such advancements cater to emerging search trends like "precision agriculture chemicals" and "smart formulation technologies," underscoring the compound's adaptability to evolving scientific needs.